Cas no 144909-62-6 (Benzo(a)pyrene-3,6-quinol monoglucuronide)

Benzo(a)pyrene-3,6-quinol monoglucuronide structure
144909-62-6 structure
Product Name:Benzo(a)pyrene-3,6-quinol monoglucuronide
CAS No:144909-62-6
MF:C26H20O8
MW:460.432208061218
CID:196993
Update Time:2023-08-03

Benzo(a)pyrene-3,6-quinol monoglucuronide Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranosiduronic acid,3-hydroxybenzo[a]pyren-6-yl (9CI)
    • Benzo[a]pyrene,b-D-glucopyranosiduronic acidderiv.
    • Benzo(a)pyrene-3,6-quinol monoglucuronide
    • BP-3,6-Quinol-GL
    • Benzo(a)pyrene-3,6-quinol glucuronide
    • Benzo(a)pyrene, beta-D-glucopyranosiduronic acid deriv.
    • beta-D-Glucopyranosiduronic acid, 3-hydroxybenzo(a)pyren-6-yl
    • beta-D-Glucopyranosiduronic acid, 3(or 6)-hydroxybenzo(a)pyren-6(or 3)-yl
    • Inchi: 1S/C26H20O8/c27-17-10-6-11-5-7-13-12-3-1-2-4-14(12)23(16-9-8-15(17)18(11)19(13)16)33-26-22(30)20(28)21(29)24(34-26)25(31)32/h1-10,20-22,24,26-30H,(H,31,32)/t20-,21-,22+,24-,26+/m0/s1
    • InChI Key: XZAGDEZGFQNXIS-SNYRDRRFSA-N
    • SMILES: O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC1=C2C=CC=CC2=C2C=CC3=CC=C(C4=CC=C1C2=C43)O)O)O)O

Computed Properties

  • Exact Mass: 460.116
  • Monoisotopic Mass: 460.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 3
  • Complexity: 776
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 137

Experimental Properties

  • Density: 1.672
  • Boiling Point: 838.1°C at 760 mmHg
  • Flash Point: 292.9°C
  • Refractive Index: 1.897
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